Cas no 2228216-57-5 (tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate
• CAS No: 2228216-57-5
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 6570840
• PubChem ID: 165705560
• Update Time: 2025-11-01

tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate
• tert-butyl N-[4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenyl]carbamate
• EN300-1901918
• 2228216-57-5

• Inchi： 1S/C17H28N2O3/c1-16(2,3)22-15(20)19-13-8-7-12(9-14(13)21-6)10-17(4,5)11-18/h7-9H,10-11,18H2,1-6H3,(H,19,20)
• InChI Key： JDLGZSFHCBAPJF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)CC(C)(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate

Research Brief on tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate (CAS: 2228216-57-5)

Recent studies on tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate (CAS: 2228216-57-5) have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered attention for its role in modulating biological pathways relevant to various diseases. Researchers have focused on optimizing its synthesis and exploring its pharmacological properties, making it a subject of significant interest in the field of chemical biology and medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate using a multi-step protocol that ensures high yield and purity. The research emphasized the compound's stability under physiological conditions, which is critical for its application in drug development. Additionally, the study explored its potential as a precursor for the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways.

Further investigations have revealed that tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate exhibits promising activity in preclinical models of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound showed neuroprotective effects by inhibiting oxidative stress and reducing amyloid-beta aggregation. These findings suggest its potential utility in developing therapies for Alzheimer's disease and other neurodegenerative disorders.

In the context of cancer research, tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate has been investigated for its role in modulating cell signaling pathways. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its ability to interfere with the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The study proposed that structural modifications of this compound could enhance its selectivity and efficacy as a potential anticancer agent.

Despite these advancements, challenges remain in the clinical translation of tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and evaluate its safety profile in human trials.

In conclusion, tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-2-methoxyphenylcarbamate (CAS: 2228216-57-5) represents a versatile and promising scaffold in medicinal chemistry. Its applications span neurodegenerative diseases, cancer, and inflammation, underscoring its potential as a multifunctional therapeutic agent. Continued research and development efforts are expected to unlock its full potential and pave the way for novel drug discoveries.